Cas no 2228436-81-3 (2-(2-amino-3,3-difluoro-2-methylpropyl)-5-chlorophenol)

• Product Name: 2-(2-amino-3,3-difluoro-2-methylpropyl)-5-chlorophenol
• CAS No: 2228436-81-3
• MF: C₁₀H₁₂ClF₂NO
• MW: 235.658188819885
• CID: 5804445
• PubChem ID: 165633260
• Update Time: 2025-06-25

2-(2-amino-3,3-difluoro-2-methylpropyl)-5-chlorophenol Chemical and Physical Properties

Names and Identifiers

• 2-(2-amino-3,3-difluoro-2-methylpropyl)-5-chlorophenol
• EN300-1942798
• 2228436-81-3

• Inchi： 1S/C10H12ClF2NO/c1-10(14,9(12)13)5-6-2-3-7(11)4-8(6)15/h2-4,9,15H,5,14H2,1H3
• InChI Key： CHWSXRWLNVSCMN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)O)CC(C)(C(F)F)N

Computed Properties

• Exact Mass: 235.0575480g/mol
• Monoisotopic Mass: 235.0575480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-(2-amino-3,3-difluoro-2-methylpropyl)-5-chlorophenol

Introduction to 2-(2-amino-3,3-difluoro-2-methylpropyl)-5-chlorophenol (CAS No. 2228436-81-3)

2-(2-amino-3,3-difluoro-2-methylpropyl)-5-chlorophenol, identified by the CAS number 2228436-81-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its unique structural features, which include a phenolic ring substituted with chloro and amino groups, and an aliphatic side chain containing fluoro and methyl substituents. The presence of these functional groups imparts distinct chemical properties that make it a promising candidate for further investigation in drug discovery and development.

The molecular structure of 2-(2-amino-3,3-difluoro-2-methylpropyl)-5-chlorophenol consists of a benzene core with a chlorine atom at the 5-position and an amino group at the 2-position. The side chain is a branched aliphatic group with two fluorine atoms and a methyl group at the 3-position. This configuration contributes to its reactivity and potential biological activity. The compound’s synthesis involves multi-step organic reactions, including nucleophilic substitution, fluorination, and alkylation processes, which are critical in achieving the desired molecular architecture.

In recent years, there has been growing interest in phenolic derivatives due to their broad spectrum of biological activities. The chloro and amino substituents in 2-(2-amino-3,3-difluoro-2-methylpropyl)-5-chlorophenol enhance its interactions with biological targets, making it a valuable scaffold for designing novel therapeutic agents. Specifically, the fluoro-substituted side chain has been shown to modulate metabolic stability and binding affinity, which are crucial factors in drug design. This compound’s potential applications span across various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer therapies.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry. The introduction of fluorine atoms into molecular structures can significantly alter pharmacokinetic properties, such as bioavailability and metabolic clearance. In the case of 2-(2-amino-3,3-difluoro-2-methylpropyl)-5-chlorophenol, the two fluorine atoms at the 3-position of the side chain are strategically positioned to influence both electronic and steric properties. This can lead to enhanced binding to biological targets while minimizing off-target effects.

The pharmacological profile of 2-(2-amino-3,3-difluoro-2-methylpropyl)-5-chlorophenol is under active investigation in several research laboratories. Preliminary studies suggest that this compound exhibits promising activity against certain enzymatic targets relevant to inflammation and cancer progression. The interaction between the amino group and acidic residues in protein targets, coupled with the electron-withdrawing effect of the chloro substituent, may contribute to its inhibitory effects on key signaling pathways.

One of the most intriguing aspects of 2-(2-amino-3,3-difluoro-2-methylpropyl)-5-chlorophenol is its potential as a lead compound for further derivatization. By modifying either the phenolic ring or the aliphatic side chain, researchers can explore new analogs with enhanced efficacy or improved safety profiles. The versatility of this scaffold allows for systematic optimization through structure-activity relationship (SAR) studies.

The synthesis of 2-(2-amino-3,3-difluoro-2-methylpropyl)-5-chlorophenol requires careful optimization to ensure high yield and purity. Key challenges include controlling regioselectivity during functional group introduction and minimizing unwanted byproducts. Advanced synthetic techniques, such as transition metal-catalyzed reactions and flow chemistry, have been employed to streamline the process and improve scalability.

From a computational chemistry perspective, 2-(2-amino-3,3-difluoro-2-methylpropyl)-5-chlorophenol has been subjected to molecular modeling studies to predict its binding interactions with biological targets. These simulations have provided valuable insights into how different functional groups contribute to binding affinity and specificity. Such data are instrumental in guiding experimental efforts toward developing more effective derivatives.

The future prospects for CAS No. 2228436-81-3 are promising as it continues to be explored in both academic and industrial settings. Collaborative efforts between chemists, biologists, and pharmacologists are essential in translating laboratory findings into clinical applications. As our understanding of disease mechanisms evolves, compounds like 2-(2-amino-3,3-difluoro-2-methylpropyl)-5-chlorophenol may play a pivotal role in next-generation therapies.

In conclusion,CAS No 2228436 -81 - 3 represents an exciting avenue for pharmaceutical innovation. Its unique structural features offer opportunities for designing molecules with tailored biological activities. As research progresses,this compound will likely contribute significantly to advancements in drug discovery, particularly in addressing complex diseases that require novel therapeutic approaches.